Cas no 1820650-76-7 (ALDRICHPP-US ENA321764585)

• Product Name: ALDRICHPP-US ENA321764585
• CAS No: 1820650-76-7
• CID: 4620485
• PubChem ID: 131275801
• Update Time: 2025-07-09

ALDRICHPP-US ENA321764585 Chemical and Physical Properties

Names and Identifiers

• ALDRICHPP-US ENA321764585

Additional information on ALDRICHPP-US ENA321764585

Introduction to Compound with CAS No. 1820650-76-7 and Product Name ALDRICHPP-US ENA321764585

The compound with the CAS number 1820650-76-7 is a significant chemical entity in the field of pharmaceutical research and development. This compound, identified by the product name ALDRICHPP-US ENA321764585, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The study of such compounds is crucial for the advancement of drug discovery, particularly in the context of developing novel therapeutic agents that target various biological pathways.

Recent advancements in the field of chemical biology have highlighted the importance of small molecules like 1820650-76-7 in modulating biological processes. These compounds often serve as key intermediates or lead structures in the synthesis of more complex molecules with therapeutic potential. The structural features of this compound make it a valuable candidate for further investigation, especially in the context of its interaction with biological targets such as enzymes and receptors.

In the realm of drug development, the compound 1820650-76-7 has been explored for its ability to interact with specific molecular targets. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Such interactions are of great interest to researchers seeking to develop anti-inflammatory agents with improved efficacy and reduced side effects. The product name ALDRICHPP-US ENA321764585 underscores its commercial availability and utility in research settings.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-activity relationship (SAR) studies. By modifying specific functional groups within its molecular framework, researchers can gain insights into how structural changes influence biological activity. This approach is fundamental in optimizing lead compounds for clinical use. The availability of 1820650-76-7 under the product name ALDRICHPP-US ENA321764585 facilitates such exploratory research, enabling scientists to conduct high-throughput screening and molecular docking studies efficiently.

The compound’s chemical properties also make it a candidate for investigating novel synthetic methodologies. Researchers are increasingly interested in developing green chemistry approaches that minimize waste and energy consumption. The synthesis of 1820650-76-7 can provide valuable data on reaction mechanisms and catalytic processes, contributing to the development of more sustainable chemical practices. This aligns with global efforts to promote environmentally friendly drug manufacturing processes.

Furthermore, the pharmacological profile of 1820650-76-7 has been a subject of interest in preclinical studies. These studies aim to evaluate its safety and efficacy in vitro and in vivo before moving to human trials. Preliminary findings suggest that this compound may have promising applications in treating conditions such as neurodegenerative diseases and cancer. The detailed characterization of its pharmacokinetic and pharmacodynamic properties is essential for understanding its potential as a therapeutic agent.

The role of computational chemistry in studying compounds like 1820650-76-7 cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and optimize drug design without extensive experimental trials. Molecular dynamics simulations, quantum mechanical calculations, and machine learning algorithms are increasingly being used to analyze the behavior of this compound within biological systems. Such computational approaches complement traditional experimental techniques, providing a more comprehensive understanding of its mechanisms of action.

In conclusion, the compound with CAS number 1820650-76-7, available under the product name ALDRICHPP-US ENA321764585, represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential applications make it a valuable asset for scientists working on drug discovery and development. As research continues to uncover new insights into its biological activities and synthetic possibilities, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.